Cas no 1177279-70-7 (1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide)

1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide structure
1177279-70-7 structure
Product Name:1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide
CAS No:1177279-70-7
MF:C7H11N3O
MW:153.181740999222
CID:5167088
Update Time:2023-08-24

1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-1H-pyrazole-4-carboxamide
    • STL587932
    • 1H-Pyrazole-4-carboxamide, 1-ethyl-5-methyl-
    • Inchi: 1S/C7H11N3O/c1-3-10-5(2)6(4-9-10)7(8)11/h4H,3H2,1-2H3,(H2,8,11)
    • InChI Key: ASQOAGSLLSWLMK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NN(CC)C=1C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • XLogP3: -0.2
  • Topological Polar Surface Area: 60.9
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